molecular formula C9H9BrN2O2 B14821558 2-Bromo-5-cyclopropoxyisonicotinamide

2-Bromo-5-cyclopropoxyisonicotinamide

Cat. No.: B14821558
M. Wt: 257.08 g/mol
InChI Key: RJIJCFSCCZPHMO-UHFFFAOYSA-N
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Description

2-Bromo-5-cyclopropoxyisonicotinamide is a pyridine derivative characterized by a bromine atom at position 2, a cyclopropoxy group at position 5, and an amide functional group. The cyclopropoxy group introduces steric and electronic effects distinct from smaller alkoxy groups (e.g., methoxy), while the amide moiety enhances hydrogen-bonding capacity and metabolic stability compared to carboxylic acids or esters .

Properties

Molecular Formula

C9H9BrN2O2

Molecular Weight

257.08 g/mol

IUPAC Name

2-bromo-5-cyclopropyloxypyridine-4-carboxamide

InChI

InChI=1S/C9H9BrN2O2/c10-8-3-6(9(11)13)7(4-12-8)14-5-1-2-5/h3-5H,1-2H2,(H2,11,13)

InChI Key

RJIJCFSCCZPHMO-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CN=C(C=C2C(=O)N)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key analogs and their properties are summarized below:

Compound Name Substituents (Position) Molecular Formula MW Key Functional Groups Notable Properties References
3-Bromo-5-methoxypyridine Br (3), OMe (5) C₆H₆BrNO 188.02 Ether, Bromine Smaller, higher volatility
2-Amino-5-bromoisonicotinic acid NH₂ (2), Br (5), COOH C₆H₅BrN₂O₂ 233.03 Amino, Carboxylic Acid High solubility, acidic
2-Bromo-5-chloroisonicotinic acid Br (2), Cl (5), COOH C₆H₃BrClNO₂ 236.45 Carboxylic Acid, Halogens High acidity, moderate lipo.
5-Bromo-2-chloro-N-(2-cyclopropylethyl)isonicotinamide Br (5), Cl (2), cyclopropylethylamide C₁₁H₁₂BrClN₂O 303.58 Amide, Halogens Lipophilic, steric bulk

Notes:

  • Cyclopropoxy vs.
  • Amide vs. Carboxylic Acid: The amide group in the target enhances metabolic stability relative to carboxylic acid derivatives (e.g., 2-amino-5-bromoisonicotinic acid), which may improve pharmacokinetics .
  • Halogen Position Effects : Bromine at position 2 (target) versus position 5 (5-bromo-2-chloro analog) could modulate electronic effects on the pyridine ring, influencing reactivity and intermolecular interactions .

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